N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H19ClFN3O2/c1-25-15-5-3-14(4-6-15)22-8-10-23(11-9-22)18(24)21-17-7-2-13(19)12-16(17)20/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: SKVNQGNSIDTDTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C18H19ClFN3O2
• Molecular Weight: 363.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide, also known as CFM-2, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. CFM-2 belongs to the class of piperazinecarboxamide derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide acts as a selective antagonist of the 5-HT1A receptor, which is a subtype of the serotonin receptor. It binds to the receptor and inhibits its activity, which results in the modulation of various physiological processes, including mood regulation, pain perception, and appetite control.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been shown to have various biochemical and physiological effects, including anxiolytic, antidepressant, and analgesic properties. It has also been shown to modulate the immune response and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has several advantages as a research tool, including its high selectivity and potency as a 5-HT1A receptor antagonist. However, its limitations include its low solubility and poor bioavailability, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide. Researchers may investigate its effects on different biological systems and explore its potential therapeutic applications in the treatment of various disorders, including anxiety, depression, and chronic pain. Additionally, further research may be conducted to improve its solubility and bioavailability, which could enhance its potential as a therapeutic agent.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-4-(4-methoxyphenyl)-1-piperazinecarboxamide has been extensively studied for its potential therapeutic properties in various scientific research applications. Researchers have investigated its effects on different biological systems, including the nervous system, cardiovascular system, and immune system.